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Compound of Interest

Compound Name: 6-Methylbenzo[d]thiazol-2(3H)-one

Cat. No.: B1338352

Technical Overview of 6-Methylbenzo[d]thiazol-
2(3H)-one

This document provides a concise summary of the fundamental molecular properties of 6-
Methylbenzo[d]thiazol-2(3H)-one, a heterocyclic organic compound of interest in various
research and development sectors. The information presented herein is intended for
researchers, scientists, and professionals in drug development.

Molecular Data

The core physicochemical properties of 6-Methylbenzo[d]thiazol-2(3H)-one are summarized
in the table below. These data points are crucial for experimental design, computational
modeling, and analytical characterization.

Property Value

Molecular Formula C8H7NOS[1][2]
Molecular Weight 165.21 g/mol [1][2]
CAS Number 53827-53-5[1][3]

Logical Relationship of Molecular Properties
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The relationship between the compound's name and its fundamental molecular properties can
be visualized as a direct logical flow. The systematic name defines the structure, from which
the molecular formula and, consequently, the molecular weight are derived.

. determines Molecular Formulzﬂ calculates to _ [ Molecular Weight
G-Methylbenzo[d]thlazol-2(3H)-on(9—>[ C8H7NOS ) > 165.21 g/mol
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Compound Identity and Derived Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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